BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number 5514-24-9 properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

1-Ethyl-1-methylhydrazine
Compound Name:

hydrochloride
CAS No.: 5514-24-9
Cat. No.: B1382369

Get Quote

& J
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Executive Summary

As a Senior Application Scientist in early-stage drug discovery, | frequently evaluate hydrazine
derivatives for the construction of complex nitrogenous heterocycles. CAS 5514-24-9 (1-ethyl-
1-methylhydrazine hydrochloride) is a highly versatile, unsymmetrical dialkylhydrazine salt.
Unlike its volatile free base counterpart (CAS 4986-48-5), the hydrochloride salt offers superior
benchtop stability[1][2]. This stability makes it the preferred reagent for synthesizing pyrazolium
salts, triazoles, and zwitterionic aminimides. This technical guide unpacks its physicochemical
properties, structural advantages, and provides field-validated protocols for its application in
pharmaceutical synthesis.

Physicochemical Properties & Molecular
Descriptors

The physical state of a reagent dictates its handling, safety, and stoichiometric precision. 1-
Ethyl-1-methylhydrazine in its free base form is a volatile liquid that is highly prone to rapid
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oxidation and degradation[3]. By utilizing the hydrochloride salt (CAS 5514-24-9), we trap the
hydrazine as a stable, crystalline solid[1]. This fundamental shift in physical state prevents
degradation and ensures exact molar equivalents can be weighed during high-throughput
screening and scale-up.

Table 1: Comparative Physicochemical Data

1-Ethyl-1-methylhydrazine 1-Ethyl-1-methylhydrazine

Property
HCI (Salt) (Free Base)
CAS Registry Number 5514-24-9[1] 4986-48-5[2]
Molecular Formula C3H11CIN2[4] C3H10N2[2]
Molecular Weight 110.59 g/mol [4] 74.13 g/mol [2]
SMILES CCN(C)N.CI CCN(C)N[2]
ZFSFKYIBIOKXKI-
InChlKey N/A
UHFFFAOYSA-N[2]
Topological Polar Surface Area  N/A 29.3 A2[2]

Strategic Applications in Drug Development

The structural asymmetry of 1-ethyl-1-methylhydrazine makes it an exceptional building block
for structure-activity relationship (SAR) optimization.

e Kinase & Protease Inhibitors: The incorporation of an ethyl group (compared to the
ubiquitous dimethylhydrazine) subtly increases the lipophilicity (clogP) and alters the steric
bulk of the resulting heterocycle. This precise structural tuning has been leveraged in the
development of highly selective (3 -tryptase inhibitors for asthma treatment[5].

e Aminimide Peptidomimetics: Aminimides are zwitterionic functional groups (N*-N~) that
serve as stable isosteres for peptide bonds. CAS 5514-24-9 is a critical precursor in the
modular synthesis of these compounds, reacting with acyl halides to form stable, biologically
active peptidomimetics used in combinatorial chemistry[6].
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Experimental Workflows and Self-Validating
Protocols

To ensure reproducibility, experimental design must account for the reactivity of the hydrazine
nucleophile. Below are field-proven methodologies detailing the causality behind each step.

CAS 5514-24-9 (HCI Salt)

Stable Precursor

Base Addition
In Situ Neutralization
(THF, 0 °C, Et3N)

Deprotonation

Free Base (CAS 4986-48-5)
Active Nucleophile

Nucleophilic Attack

Electrophilic Addition
(Acyl/Alkyl Halide)

Cyclization / Precipitation

Zwitterionic Aminimide
(Target Compound)

Click to download full resolution via product page

Workflow for the modular synthesis of aminimides utilizing 1-ethyl-1-methylhydrazine

hydrochloride.
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Protocol A: Modular Synthesis of Aminimides

Causality & Logic: The reaction must be initiated at 0 °C. The nucleophilic attack of the
liberated unsymmetrical hydrazine on an acyl derivative is highly exothermic. Strict thermal
control prevents the thermal degradation of the hydrazine and suppresses competing side
reactions (e.g., over-alkylation)[6].

Step-by-Step Methodology:

o Preparation: Suspend 1.0 equivalent of CAS 5514-24-9 in anhydrous tetrahydrofuran (THF)
under an inert argon atmosphere.

« In Situ Neutralization: Cool the suspension to 0 °C using an ice bath. Add 1.1 equivalents of
a non-nucleophilic base (e.qg., triethylamine or N,N-diisopropylethylamine) dropwise.

o Self-Validation Check: The dissolution of the suspension or the formation of a fine
triethylamine hydrochloride precipitate confirms the successful liberation of the free base
(CAS 4986-48-5).

» Electrophilic Addition: Slowly add 0.95 equivalents of the target electrophile (e.g., a 2-
bromoacetyl derivative) dissolved in THF dropwise over 15 minutes[6].

o Maturation: Maintain stirring at O °C for 15 minutes, then remove the ice bath and allow the
reaction to warm to room temperature overnight.

« |solation: Filter the resulting suspension.

o Self-Validation Check: The target aminimide diastereomers will typically precipitate as a
white solid from the THF solution, allowing for straightforward isolation via vacuum
filtration[6].

Protocol B: Synthesis of Pyrazolium Salts

Causality & Logic: When reacting an N,N-disubstituted hydrazine with a 1,3-diketone, standard
pyrazole formation is arrested at the quaternization stage. Because both nitrogen atoms are
alkylated, the final dehydration step yields a positively charged pyrazolium salt rather than a
neutral pyrazole.
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Step-by-Step Methodology:
Dissolution: Dissolve CAS 5514-24-9 in absolute ethanol.
Condensation: Add 1.0 equivalent of the chosen 1,3-diketone (e.g., acetylacetone).

Reflux: Heat the mixture to reflux (approx. 78 °C) for 4-6 hours. The acidic proton from the
hydrochloride salt catalyzes the initial imine formation.

Crystallization: Cool the mixture to 0 °C to induce the crystallization of the 1-ethyl-1-
methylpyrazolium chloride salt. Filter and wash with cold ether.

Safety, Handling, and Environmental Impact
Hydrazine derivatives possess significant toxicity and are suspected carcinogens.

PPE & Engineering Controls: All manipulations involving CAS 5514-24-9 must be conducted
in a certified chemical fume hood. Nitrile gloves (double-gloved) and safety goggles are
mandatory.

Storage: Store the hydrochloride salt in a tightly sealed container under an inert atmosphere,
away from strong oxidizing agents to prevent exothermic decomposition.
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¢ Google Patents. "W01995018186A1 - Modular design and synthesis of aminimide
containing molecules”. 6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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